Cas no 2229382-55-0 (1-(2-methylpropyl)-4-(oxiran-2-yl)methyl-1H-pyrazole)

• Product Name: 1-(2-methylpropyl)-4-(oxiran-2-yl)methyl-1H-pyrazole
• CAS No: 2229382-55-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6463948
• PubChem ID: 165651325
• Update Time: 2025-05-24

1-(2-methylpropyl)-4-(oxiran-2-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-4-(oxiran-2-yl)methyl-1H-pyrazole
• 1-(2-methylpropyl)-4-[(oxiran-2-yl)methyl]-1H-pyrazole
• EN300-1778521
• 2229382-55-0

• Inchi： 1S/C10H16N2O/c1-8(2)5-12-6-9(4-11-12)3-10-7-13-10/h4,6,8,10H,3,5,7H2,1-2H3
• InChI Key： PAZVBCLJDJKSPY-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.4Ų

Additional information on 1-(2-methylpropyl)-4-(oxiran-2-yl)methyl-1H-pyrazole

Recent Advances in the Study of 1-(2-methylpropyl)-4-(oxiran-2-yl)methyl-1H-pyrazole (CAS: 2229382-55-0)

The compound 1-(2-methylpropyl)-4-(oxiran-2-yl)methyl-1H-pyrazole (CAS: 2229382-55-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.

Recent studies have focused on the synthesis and optimization of 1-(2-methylpropyl)-4-(oxiran-2-yl)methyl-1H-pyrazole, with particular emphasis on improving its yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. The synthetic routes have been refined to enhance scalability, making it a viable candidate for further preclinical studies.

In terms of biological activity, preliminary investigations have revealed that 1-(2-methylpropyl)-4-(oxiran-2-yl)methyl-1H-pyrazole exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, in vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of novel anti-inflammatory agents.

Furthermore, the compound's epoxide moiety (oxiran-2-yl) has been identified as a critical pharmacophore, enabling covalent interactions with biological targets. This feature has sparked interest in its use as a warhead in targeted covalent inhibitors, a growing area of research in drug discovery. Recent studies have explored its reactivity with cysteine residues in proteins, highlighting its potential for selective and irreversible inhibition.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1-(2-methylpropyl)-4-(oxiran-2-yl)methyl-1H-pyrazole. Issues such as metabolic stability and bioavailability need to be addressed to advance its development. Current research is focused on structural modifications to improve these properties while retaining its biological activity.

In conclusion, 1-(2-methylpropyl)-4-(oxiran-2-yl)methyl-1H-pyrazole (CAS: 2229382-55-0) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and biological activity make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in in vivo models.